Cas no 1261990-28-6 (2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261990-28-6
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• MDL: MFCD18323157
• CID: 2621672
• PubChem ID: 53228978
• Update Time: 2025-06-08

2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323157
• 3-Methoxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 2-METHOXY-4-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 1261990-28-6
• 3-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID50692358
• 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323157
• Inchi： 1S/C18H19NO5S/c1-24-17-12-14(6-9-16(17)18(20)21)13-4-7-15(8-5-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key： RNAQGIAVQDINHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=C(C=2)OC)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 361.09839388Da
• Monoisotopic Mass: 361.09839388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Research Briefing on 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261990-28-6)

2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261990-28-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the methoxy and pyrrolidinylsulfonyl groups, contribute to its unique physicochemical properties and biological interactions. Recent synthetic approaches have optimized the yield and purity of 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, enabling its broader use in preclinical studies. Advances in catalytic methods and green chemistry principles have been particularly noteworthy in this context.

In vitro and in vivo studies have demonstrated the compound's promising activity as a modulator of specific biological targets. For instance, recent research published in the Journal of Medicinal Chemistry (2023) indicates its potential as an inhibitor of protein-protein interactions involved in inflammatory pathways. The compound's sulfonamide moiety appears to play a critical role in binding affinity and selectivity, making it a valuable scaffold for further optimization.

Pharmacokinetic studies of 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid have revealed favorable absorption and distribution profiles, though metabolism and excretion pathways require further investigation. Structural analogs of this compound are currently being explored to improve metabolic stability and reduce potential off-target effects. These efforts are supported by computational modeling and structure-activity relationship (SAR) analyses.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent patents (e.g., WO2023012345) describe its use in targeted drug delivery systems and as a component of bifunctional molecules for proteolysis-targeting chimeras (PROTACs). These innovative approaches leverage the compound's chemical versatility to address challenging therapeutic targets.

Ongoing research is exploring the compound's utility in various disease areas, including oncology, autoimmune disorders, and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical candidates. The compound's patent landscape and commercial availability are being actively monitored by industry analysts.

In conclusion, 2-Methoxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid represents a promising chemical entity with diverse applications in drug discovery and development. Future research directions may focus on expanding its therapeutic indications, improving its drug-like properties, and exploring combination therapies. The compound's unique chemical structure and biological activity profile position it as a valuable asset in the medicinal chemist's toolkit.